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CAS No.: 196612-93-8

Cat. No.: S547937
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Storage & Handling Specifications

The table below summarizes the key physical, chemical, and storage data for Falnidamol:

Property Specification

Molecular Formula C₁₈H₁₉ClFN₇ [1] [2] [3]

Molecular Weight 387.84 g/mol [1] [2] [3]

CAS No. 196612-93-8 [1] [2] [3]

Purity 99.88% (for specific batch E239901) [1]

Recommended Storage (Powder) -20°C in a tightly sealed container [1] [2]

Long-Term Stability (Powder) 3 years at -20°C from date of receipt [1]

Appearance Solid [2]

Solubility (DMSO) 20 mg/mL (51.56 mM) [1]

Solubility (Ethanol) 3 mg/mL [1]

Solubility (Water) Insoluble [1]
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Frequently Asked Questions (FAQs)

Q1: What is the best way to prepare a stock solution of Falnidamol in DMSO? It is recommended to

prepare stock solutions in fresh, dry DMSO at a concentration of 20 mg/mL. Be aware that moisture-

absorbing DMSO can reduce the solubility of the compound. Always use sterile techniques and consider

aliquoting the stock solution to avoid repeated freeze-thaw cycles [1].

Q2: Can Falnidamol be used in in vivo studies, and how is it formulated? Yes, Falnidamol has been

used in preclinical in vivo studies. For animal experiments, it can be formulated as a homogeneous

suspension. For example, you can add 5 mg of Falnidamol to 1 mL of a 0.5% carboxymethyl cellulose

sodium salt (CMC-Na) solution and mix thoroughly to achieve a working concentration of 5 mg/mL [1].

Q3: What safety precautions should I take when handling Falnidamol? Falnidamol is classified as

harmful if swallowed (H302) and is very toxic to aquatic life with long-lasting effects (H410). Always wear

appropriate personal protective equipment (PPE), including safety goggles, gloves, and impervious clothing.

Work in a well-ventilated area and avoid generating dust or aerosols. In case of skin contact, rinse thoroughly

with water [2].

Troubleshooting Common Experimental Issues

Problem: Low Solubility or Precipitation in Aqueous Buffers

Cause: Falnidamol has poor solubility in water [1].

Solution: First, dissolve Falnidamol in a high-quality DMSO stock solution. Then, dilute this stock
into your aqueous-based buffer or cell culture medium. The final DMSO concentration should be kept

as low as possible (typically <0.1-1%) to avoid cytotoxicity.

Problem: Inconsistent Cell-Based Assay Results

Cause: Improper storage or handling of the stock solution can lead to degradation or precipitation.

Solution:
Confirm the stock solution is stored at -20°C or -80°C and has not been subjected to multiple

freeze-thaw cycles [1] [2].
Before use, visually inspect the solution. If cloudiness or particulates are present, gently warm

the vial and mix it. If the solution does not become clear, do not use it.
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Ensure the final working concentration in your assay is below the solubility limit in your chosen

medium.

Experimental Workflow for Handling Falnidamol

The following diagram outlines a standard workflow for handling Falnidamol in a research setting, from

storage to application:
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Understanding the compound's mechanism can help in designing better experiments. Falnidamol is

primarily characterized as a selective Epidermal Growth Factor Receptor (EGFR) tyrosine kinase inhibitor

[1] [3]. A significant recent discovery is its potent and specific ability to inhibit the ABCB1 transporter (P-

glycoprotein), which can reverse multidrug resistance (MDR) in cancer cells [4] [5]. The diagram below

illustrates these dual mechanisms:
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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